3-Hydroxy-2-(p-tolyl)acrylaldehyde
Overview
Description
Scientific Research Applications
Anti-Melanoma Effects
One of the significant applications of 3-Hydroxy-2-(p-tolyl)acrylaldehyde is in the field of cancer research, specifically melanoma . It has been found that cinnamaldehyde analogues, which include 3-Hydroxy-2-(p-tolyl)acrylaldehyde, exhibit potent activity against melanoma across various cell lines . These compounds inhibit the p38 pathway to induce apoptosis and suppress tumor growth by inhibiting the expression of ENO1 .
Synthesis of Bioactive Compounds
Due to the presence of both electrophilic and nucleophilic centers, 3-Hydroxy-2-(p-tolyl)acrylaldehyde acts as a fascinating building block of many bioactive compounds . This makes it a vital precursor in the synthesis of natural products and in the development of essential drugs .
Development of Covalent Drugs
The 3-Hydroxy-2-(p-tolyl)acrylaldehyde scaffold has been used in the development of covalent drugs . Covalent inhibitors have attracted increasing attention as an important complement and alternative to non-covalent counterparts .
Synthesis of Natural Products
3-Hydroxy-2-(p-tolyl)acrylaldehyde is a vital precursor in the synthesis of natural products . This is due to its unique physical and chemical properties, which make it a valuable compound in scientific research.
Medicinal Chemistry
The discovery of 3-Hydroxy-2-(p-tolyl)acrylaldehyde was a significant breakthrough in the field of organic and medicinal chemistry . It has been used in various applications, including the development of essential drugs .
Research in Organic Chemistry
3-Hydroxy-2-(p-tolyl)acrylaldehyde has been used extensively in research in the field of organic chemistry . Its unique properties have made it a subject of interest for many researchers in this field .
Safety and Hazards
The safety information for 3-Hydroxy-2-(p-tolyl)acrylaldehyde includes several precautionary statements such as avoiding ingestion and inhalation, and not getting it in eyes, on skin, or on clothing . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
IUPAC Name |
(E)-3-hydroxy-2-(4-methylphenyl)prop-2-enal |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-8-2-4-9(5-3-8)10(6-11)7-12/h2-7,11H,1H3/b10-6- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKRKKHBTIIWVGU-POHAHGRESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=CO)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C(=C\O)/C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-2-(p-tolyl)acrylaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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